Cas no 159435-10-6 (6-Aminotetramethyl Rhodamine)

6-Aminotetramethyl Rhodamine structure
6-Aminotetramethyl Rhodamine structure
Product Name:6-Aminotetramethyl Rhodamine
CAS No:159435-10-6
MF:C24H23N3O3
MW:401.457725763321
CID:109221
PubChem ID:4345691
Update Time:2025-04-18

6-Aminotetramethyl Rhodamine Chemical and Physical Properties

Names and Identifiers

    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6-amino-3',6'-bis(dimethylamino)-
    • 6-Aminotetramethyl Rhodamine
    • 6-AMinotetraMethylrhodaMine [XanthyliuM, 9-(5-aMino-2-carboxyphenyl)-3,6-bis(diMethylaMino)-, inner salt]
    • 7-CHLORO-1-METHYL-5-PHENYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-4-AMINE
    • [Xanthylium, 9-(5-amino-2-carboxyphenyl)-3,6-bis(dimethylamino)-, inner salt]
    • 6-Aminotetramethylrhodamine&nbsp
    • 6-AMino-3',6'-bis(diMethylaMino)spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
    • 5-amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one
    • 6-amino-3',6'-bis(dimethylamino)-3h-spiro[2-benzofuran-1,9'-xanthen]-3-one
    • FT-0662078
    • J-009606
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6-amino-3',6'-bis(dimethylamino)-
    • 159435-10-6
    • AKOS030254248
    • DTXSID80402169
    • 6-Aminotetramethylrhodamine
    • MDL: MFCD00269782
    • Inchi: 1S/C24H23N3O3/c1-26(2)15-6-9-18-21(12-15)29-22-13-16(27(3)4)7-10-19(22)24(18)20-11-14(25)5-8-17(20)23(28)30-24/h5-13H,25H2,1-4H3
    • InChI Key: ZWHAMIDYODLAKH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)N(C)C)N(C)C)N)=O

Computed Properties

  • Exact Mass: 401.17400
  • Monoisotopic Mass: 401.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Melting Point: >300°C (dec.)
  • PSA: 68.03000
  • LogP: 4.55000

6-Aminotetramethyl Rhodamine Pricemore >>

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abcr
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6-Aminotetramethyl Rhodamine Production Method

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